Sempervirol
Overview
Description
Sempervirol is a natural product that is isolated from the plant Sempervivum tectorum. It is a promising compound for scientific research due to its potential therapeutic properties. This compound has been found to possess various biological activities such as anti-inflammatory, antioxidant, and anticancer effects.
Mechanism of Action
The mechanism of action of Sempervirol is not fully understood. However, it has been suggested that it exerts its biological effects by modulating various signaling pathways. This compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. It has also been shown to activate the Nrf2/ARE signaling pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been found to increase the activity of antioxidant enzymes such as catalase and superoxide dismutase. In addition, it has been shown to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
Sempervirol has several advantages for lab experiments. It is a natural product, which means it is readily available and easy to obtain. It also possesses various biological activities, making it a promising compound for scientific research. However, this compound has some limitations. It has a complex structure, which makes its synthesis challenging. In addition, its mechanism of action is not fully understood, which makes it difficult to study its effects.
Future Directions
There are several future directions for the study of Sempervirol. One of the most promising directions is its potential therapeutic application in the treatment of neurological disorders such as Alzheimer's disease. Further research is needed to fully understand its mechanism of action and to identify its molecular targets. In addition, more studies are needed to investigate its potential toxicity and pharmacokinetics.
Scientific Research Applications
Sempervirol has been found to possess various biological activities, making it a promising compound for scientific research. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer effects. This compound has also been found to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease.
properties
CAS RN |
1857-11-0 |
|---|---|
Molecular Formula |
C20H30O |
Molecular Weight |
286.5 g/mol |
IUPAC Name |
(4bS,8aS)-4b,8,8-trimethyl-3-propan-2-yl-5,6,7,8a,9,10-hexahydrophenanthren-2-ol |
InChI |
InChI=1S/C20H30O/c1-13(2)15-12-16-14(11-17(15)21)7-8-18-19(3,4)9-6-10-20(16,18)5/h11-13,18,21H,6-10H2,1-5H3/t18-,20+/m0/s1 |
InChI Key |
RSIJAQZNHHXEJZ-AZUAARDMSA-N |
Isomeric SMILES |
CC(C)C1=C(C=C2CC[C@@H]3[C@@](C2=C1)(CCCC3(C)C)C)O |
SMILES |
CC(C)C1=C(C=C2CCC3C(CCCC3(C2=C1)C)(C)C)O |
Canonical SMILES |
CC(C)C1=C(C=C2CCC3C(CCCC3(C2=C1)C)(C)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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